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Compound of Interest

Compound Name: AZD1390

Cat. No.: B605744

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQSs) for
experiments related to improving AZD1390 delivery across the blood-brain barrier (BBB).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental
procedures.

In Vitro Blood-Brain Barrier (BBB) Model Integrity

A common method to assess the integrity of in vitro BBB models is the measurement of
Transendothelial Electrical Resistance (TEER). High TEER values are indicative of a well-
formed, restrictive barrier.

Problem: Low TEER Values in the In Vitro BBB Model

Low TEER values suggest a leaky barrier, which can compromise the validity of permeability
studies.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b605744?utm_src=pdf-interest
https://www.benchchem.com/product/b605744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Potential Cause

Troubleshooting Step

Expected Outcome

Suboptimal cell culture

conditions

- Ensure proper coating of
transwell inserts (e.g., collagen
I, fibronectin).- Optimize cell
seeding density. Co-cultures
with astrocytes and pericytes
can enhance barrier
properties.[1][2]- Use serum-
free media or media
supplemented with factors
known to enhance barrier
tightness, such as

hydrocortisone.[3]

Increased and more stable
TEER values, indicating a

tighter endothelial monolayer.

Inappropriate measurement

technique

- Use a chopstick-style
electrode for measurement
and ensure consistent
electrode placement.- Allow
the measurement system to
stabilize before recording
values.- Be aware that different
measurement systems (e.g.,
EVOM vs. CellZscope) can
yield different absolute TEER

values.[3]

More consistent and reliable
TEER readings.

Cell line limitations

- Some cell lines, like bEnd.3
cells, are known to form less
tight barriers.[3]- Consider
using primary cells or human
induced pluripotent stem cell
(hiPSC)-derived brain
endothelial cells for tighter

barrier formation.[2]

Higher and more
physiologically relevant TEER
values.

Environmental factors

- Maintain stable temperature

and pH during measurements,

Reduced variability in TEER
measurements.
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as fluctuations can affect
TEER.[4]

Experimental Workflow for Establishing an In Vitro BBB Model and Measuring TEER
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Preparation

Culture Endothelial Cells

Model Assembly

Coat Transwell Inserts Culture Astrocytes/Pericytes

Seed Endothelial Cells on Insert

Co-culture with Astrocytes/Pericytes

Monitoring ang Measurement

Monitor Cell Monolayer Formation

Measure TEER Daily

EER stable and high?

Proceed with Permeability Assay
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Assay Setup

Seed MDCK-MDR1 cells on Transwells

Culture to Confluency

Verify Monolayer Integrity (TEER)

Transport Experiment

Add AZD1390 to Apical (A) or Basolateral (B) side

Incubate with/without P-gp inhibitor

Collect samples from both chambers

Data Analysis

Quantify AZD1390 concentration (LC-MS/MS)

i

Calculate Apparent Permeability (Papp)

Determine Efflux Ratio (ER)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Improving AZD1390 Delivery
Across the Blood-Brain Barrier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605744#improving-azd1390-delivery-across-the-
blood-brain-barrier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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